molecular formula C23H24FN3O3 B11127001 1-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-2-[5-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-yl]ethanone

1-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-2-[5-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-yl]ethanone

Cat. No.: B11127001
M. Wt: 409.5 g/mol
InChI Key: HYXAJYOVOPIVMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 1-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-2-[5-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-yl]ethanone features a hybrid structure combining two pharmacologically relevant moieties:

  • 5-(4-Fluorophenyl)-3-methyl-1H-pyrazole: A heterocyclic aromatic ring with a fluorine atom (electron-withdrawing) and methyl group (steric modulation) at key positions . These moieties are linked via an ethanone bridge, a common feature in bioactive molecules that facilitates conformational flexibility .

Properties

Molecular Formula

C23H24FN3O3

Molecular Weight

409.5 g/mol

IUPAC Name

1-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-2-[3-(4-fluorophenyl)-5-methyl-1H-pyrazol-4-yl]ethanone

InChI

InChI=1S/C23H24FN3O3/c1-14-19(23(26-25-14)15-4-6-18(24)7-5-15)12-22(28)27-9-8-16-10-20(29-2)21(30-3)11-17(16)13-27/h4-7,10-11H,8-9,12-13H2,1-3H3,(H,25,26)

InChI Key

HYXAJYOVOPIVMM-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=NN1)C2=CC=C(C=C2)F)CC(=O)N3CCC4=CC(=C(C=C4C3)OC)OC

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The table below highlights key structural analogs and their substituent-driven differences:

Compound Name/ID Core Structure Key Substituents Molecular Weight (g/mol) Functional Groups Reference
Target Compound Dihydroisoquinoline + Pyrazole 6,7-dimethoxy, 4-fluorophenyl, 3-methyl ~430 (estimated) Ethanone, pyrazole, dimethoxy
1-(5-((1H-pyrazol-1-yl)methyl)-2-(4-methoxyphenyl)-1,3,4-oxadiazol-3(2H)-yl)ethanone (4d) Oxadiazole + Pyrazole 4-methoxyphenyl, CH2 bridge 300.31 Ethanone, oxadiazole, OCH3
1-(2-Amino-6,7-dihydrothiazolo[5,4-c]pyridin-5(4H)-yl)-2-(5-ethyl-3-(4-fluoro-3-methylphenyl)-1H-pyrazol-1-yl)ethanone Thiazolo pyridine + Pyrazole 4-fluoro-3-methylphenyl, ethyl 1440951-60-9 (CAS) Ethanone, thiazolo, amino
2-(4-(2,4-Difluorophenyl)-5-(4-(phenylsulfonyl)phenyl)-4H-1,2,4-triazol-3-ylthio)-1-phenylethanone Triazole + Phenylsulfonyl 2,4-difluorophenyl, phenylsulfonyl Not reported Ethanone, triazole, sulfonyl

Key Observations :

  • Heterocyclic Core: The target compound’s dihydroisoquinoline scaffold differs from oxadiazole (4d) or thiazolo pyridine (), impacting binding pocket compatibility .
  • Substituent Effects: The 4-fluorophenyl group (target compound, ) enhances metabolic stability and target affinity compared to non-fluorinated analogs . Methoxy groups (target compound, d) improve solubility but may reduce membrane permeability . Methyl substituents (e.g., 3-methyl on pyrazole in the target compound) modulate steric hindrance and metabolic oxidation .

Pharmacological Implications

While direct activity data for the target compound is unavailable, insights can be drawn from analogs:

  • Pyrazole-containing compounds (e.g., d, 7) often exhibit kinase inhibition or anti-inflammatory properties due to their aromatic and hydrogen-bonding capabilities .
  • Fluorine substituents (target compound, ) are linked to enhanced bioavailability and target selectivity in drug design .

Physicochemical Properties

  • Lipophilicity: Methoxy and fluorophenyl groups increase logP compared to non-substituted analogs, favoring membrane penetration but risking solubility limitations .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.